Cas no 391222-71-2 (4-nitro-N-{4-3-(4-nitrobenzamido)phenyl-1,3-thiazol-2-yl}benzamide)

• Product Name: 4-nitro-N-{4-3-(4-nitrobenzamido)phenyl-1,3-thiazol-2-yl}benzamide
• CAS No: 391222-71-2
• MF: C₂₃H₁₅N₅O₆S
• MW: 489.460103273392
• CID: 6089698
• PubChem ID: 5218785
• Update Time: 2025-05-19

4-nitro-N-{4-3-(4-nitrobenzamido)phenyl-1,3-thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-N-{4-3-(4-nitrobenzamido)phenyl-1,3-thiazol-2-yl}benzamide
• 4-nitro-N-(4-(3-(4-nitrobenzamido)phenyl)thiazol-2-yl)benzamide
• Benzamide, 4-nitro-N-[4-[3-[(4-nitrobenzoyl)amino]phenyl]-2-thiazolyl]-
• F0161-0193
• 4-nitro-N-{4-[3-(4-nitrobenzamido)phenyl]-1,3-thiazol-2-yl}benzamide
• AKOS024574695
• 391222-71-2
• Oprea1_247271
• 4-nitro-N-[3-[2-[(4-nitrobenzoyl)amino]-1,3-thiazol-4-yl]phenyl]benzamide

• Inchi： 1S/C23H15N5O6S/c29-21(14-4-8-18(9-5-14)27(31)32)24-17-3-1-2-16(12-17)20-13-35-23(25-20)26-22(30)15-6-10-19(11-7-15)28(33)34/h1-13H,(H,24,29)(H,25,26,30)
• InChI Key： AYTZWBNCYCHLIU-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC(NC(=O)C3=CC=C([N+]([O-])=O)C=C3)=C2)=CS1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 489.07430439g/mol
• Monoisotopic Mass: 489.07430439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 191Ų

Experimental Properties

• Density: 1.535±0.06 g/cm3(Predicted)
• pka: 6.26±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-nitro-N-{4-3-(4-nitrobenzamido)phenyl-1,3-thiazol-2-yl}benzamide

4-Nitro-N-{4-3-(4-nitrobenzamido)phenyl-1,3-thiazol-2-yl}benzamide: A Comprehensive Overview

The compound with CAS No 391222-71-2, known as 4-nitro-N-{4-3-(4-nitrobenzamido)phenyl-1,3-thiazol-2-yl}benzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzamides, which are widely studied for their versatile applications in drug design, agrochemicals, and advanced materials. The structure of this compound is characterized by the presence of a nitro group attached to the benzene ring and a thiazole ring system, which contributes to its unique chemical properties.

Recent studies have highlighted the importance of benzamide derivatives in the development of new pharmaceutical agents. The presence of the nitro group in this compound enhances its stability and reactivity, making it a promising candidate for applications in medicinal chemistry. Researchers have explored the potential of this compound as a building block for constructing bioactive molecules, particularly in the context of anti-cancer drug discovery. The thiazole ring system, a key structural feature of this compound, has been shown to exhibit significant biological activity, including anti-inflammatory and anti-microbial properties.

In addition to its biological applications, 4-nitro-N-{4-3-(4-nitrobenzamido)phenyl-1,3-thiazol-2-yl}benzamide has garnered attention in the field of materials science due to its ability to form stable coordination complexes with metal ions. These complexes have potential applications in catalysis and sensor technology. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative in organic synthesis processes.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have developed efficient synthetic routes that incorporate environmentally friendly reagents and techniques. These methods not only enhance the scalability of production but also align with current trends toward sustainable chemical manufacturing.

From an analytical standpoint, the characterization of CAS No 391222-71-2 has been carried out using advanced spectroscopic techniques such as NMR and IR spectroscopy. These analyses provide valuable insights into the molecular structure and bonding characteristics of the compound, which are critical for understanding its reactivity and functionality.

In conclusion, 4-nitro-N-{4-3-(4-nitrobenzamido)phenyl-1,3-thiazol-2-yl}benzamide represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activity position it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new potential uses for this compound, it is poised to make significant contributions to the advancement of modern chemistry.